1-(4-chlorophenyl)-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C21H20ClN3O2/c1-14-23-19(27-25-14)15-4-10-18(11-5-15)24-20(26)21(12-2-3-13-21)16-6-8-17(22)9-7-16/h4-11H,2-3,12-13H2,1H3,(H,24,26)
• InChI Key: QSVZYAVUZGAIEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=C(C=C2)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H20ClN3O2
• Molecular Weight: 381.9 g/mol
• CAS No.: 1226440-32-9

Description

1-(4-chlorophenyl)-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C21H20ClN3O2 and its molecular weight is 381.86. The purity is usually 95%.
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Scientific Research Applications

Anticancer Evaluation

Compounds structurally related to 1-(4-chlorophenyl)-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)cyclopentanecarboxamide have been synthesized and evaluated for their anticancer activities. For example, a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These compounds were compared with etoposide, showing that some derivatives exhibited higher anticancer activities than the reference drug, with IC50 values ranging significantly (Ravinaik et al., 2021).

Antimicrobial and Antimycobacterial Activities

Research into the antimicrobial and antimycobacterial potentials of compounds similar to the one has also been conducted. Novel pyrazole integrated 1,3,4-oxadiazoles synthesized and evaluated for antimicrobial activity showed potent to weak activity, with some compounds emerging as effective antimicrobial agents against bacteria and fungi (Ningaiah et al., 2014). Another study focused on new N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives, revealing significant antitubercular activity against Mycobacterium tuberculosis, with specific derivatives showing promising lead molecule characteristics without toxicity against a normal cell line, highlighting their potential for further drug development (Nayak et al., 2016).

Nematocidal Activity

Innovative 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group were synthesized, with certain compounds showing good nematocidal activity against Bursaphelenchus xylophilus. These findings suggest the potential of these compounds as lead compounds for nematicide development, given their superior performance compared to the commercial seed coating agent Tioxazafen and their ability to significantly impact the nematode's behavior and physiological functions (Liu et al., 2022).